1-Acetyl-3-[1-(heptafluoropropoxy)-1,2,2,2-tetrafluoroethyl]-5-methyl-4-nitro-1H-pyrazole

• IUPAC Name: 1-[5-methyl-4-nitro-3-[1,2,2,2-tetrafluoro-1-(1,1,2,2,3,3,3-heptafluoropropoxy)ethyl]pyrazol-1-yl]ethanone
• InChI: InChI=1S/C11H6F11N3O4/c1-3-5(25(27)28)6(23-24(3)4(2)26)7(12,9(15,16)17)29-11(21,22)8(13,14)10(18,19)20/h1-2H3
• InChI Key: PMEWGMCLMNHHKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(=O)C)C(C(F)(F)F)(OC(C(C(F)(F)F)(F)F)(F)F)F)[N+](=O)[O-]
• Molecular Formula: C11H6F11N3O4
• Molecular Weight: 453.17 g/mol

Description

1-Acetyl-3-[1-(heptafluoropropoxy)-1,2,2,2-tetrafluoroethyl]-5-methyl-4-nitro-1H-pyrazole is a useful research compound. Its molecular formula is C11H6F11N3O4 and its molecular weight is 453.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Acetyl-3-[1-(heptafluoropropoxy)-1,2,2,2-tetrafluoroethyl]-5-methyl-4-nitro-1H-pyrazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Acetyl-3-[1-(heptafluoropropoxy)-1,2,2,2-tetrafluoroethyl]-5-methyl-4-nitro-1H-pyrazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity

• Synthesis Techniques : Studies have discussed the synthesis of similar nitro-substituted pyrazoles, including methods like direct nitration of corresponding mononitro compounds, which could be relevant to the synthesis of the specific pyrazole (Katritzky et al., 2008).

• Reactivity and Derivative Formation : Research has also focused on the reactivity of pyrazole compounds, leading to the formation of various derivatives. This includes the study of reactions under different conditions to produce di-nitro, tri-nitro, and other substituted pyrazoles (Dalinger et al., 2013).

Chemical Properties and Structural Analysis

• Crystal Structure and Characterization : Investigations into the crystal structure and detailed characterization of pyrazole derivatives have been conducted. These studies are crucial in understanding the physical and chemical properties of such compounds (Zhengfeng Xie et al., 2008).

• Biological and Medicinal Applications : Some research has explored the potential biological activities of pyrazole derivatives. This includes the synthesis of compounds that exhibit antiarrhythmic, sedative, and antiaggregating activities, although this specific pyrazole may have different properties (O. Bruno et al., 1990).

Agricultural and Industrial Applications

• Agrochemical Applications : The study of substituted phenyl pyrazole derivatives has shown that some compounds exhibit high bioactivity as Protox inhibitors, suggesting potential use in agrochemical applications (Yuhan Zhou et al., 2010).

• Energetic Material Development : Pyrazoles have been studied for their potential in developing energetic materials. The synthesis of nitropyrazoles bearing furazan and trinitromethyl moieties demonstrates the versatility of pyrazoles in this field (I. Dalinger et al., 2016).